BE“GHE Foundational & Exploratory

Check Availability & Pricing

iIsoamyl butyrate CAS number 106-27-4 safety
and hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isoamyl butyrate

Cat. No.: B091415

An In-depth Technical Guide to the Safety and Hazards of Isoamyl Butyrate (CAS Number:
106-27-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard profile of
isoamyl butyrate (CAS No. 106-27-4), a widely used flavoring and fragrance agent. The
information is compiled from various safety data sheets, toxicological databases, and
regulatory assessments to assist researchers, scientists, and drug development professionals
in the safe handling and use of this substance.

Chemical and Physical Properties

Isoamyl butyrate is a clear, colorless liquid with a strong, fruity odor reminiscent of bananas or
apricots.[1] It is synthesized by the esterification of isoamyl alcohol with butyric acid.[1] Its key
physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula CoH1802 [21[31[41[5]

Molecular Weight 158.24 g/mol [21[31[4]

Appearance Clear, colorless liquid [11[2][5]

Odor S.trong, frui?y (apricot, banana, o
pineapple-like)

Boiling Point 179-185°C [2][3]1[4]

Melting Point -73.2°C [31[41[5]

Flash Point 58 - 59 °C [2][4]

Density 0.861 - 0.88 g/cm? at 20-25 °C [2][31[4][5]

Vapor Pressure

0.95-1.1hPaat 20 °C

[4]16]

Vapor Density

5.4 (air=1)

[6]

Solubility in Water

118 mg/L at 25 °C (Insoluble)

[3]

Solubility in Organic Solvents

Soluble in alcohol and most

fixed oils

[1]

log P (Octanol/Water Partition

Coefficient)

3.25-3.99

[2]7]

Toxicological Profile

Isoamyl butyrate exhibits low acute systemic toxicity. The primary health concerns are related

to its irritant properties upon direct contact and its flammability.

Acute Toxicity

The acute toxicity values for isoamyl butyrate are presented in the following table.
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Endpoint Species Route Value (LDso) Reference(s)
- >5000 - 12,210
Acute Toxicity Rat Oral [6][8]
mg/kg bw
Acute Toxicity Rabbit Dermal > 5000 mg/kg bw  [6][8]
Irritation and Sensitization
Endpoint Finding Remarks Reference(s)

Skin Irritation

Causes skin irritation

Classified as a skin
irritant (Category 2).[6]
[71[9] An in vitro
human epidermis
model assay (OECD
439) found it not to be
irritating.[8]

[e171eel

Eye Irritation

Causes serious eye

irritation

Classified as an eye
irritant (Category 2A).
[6][7][9] A study in
rabbits (OECD 405)
found it not to be

[6171eel

irritating.[8]

Respiratory Irritation

May cause respiratory
irritation

May cause irritation to
the respiratory system

[6]

upon inhalation.[6]

Skin Sensitization

Not considered a skin

sensitizer

The Research
Institute for Fragrance
Materials (RIFM)
concluded it does not
present a concern for [8]
skin sensitization

based on existing data

and read-across to

isoamyl acetate.[8]

© 2025 BenchChem. All rights reserved.

3/12 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=rSzOWOjEPV7gHu2OaQJYoA%3D%3D&posionId=A0090
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=rSzOWOjEPV7gHu2OaQJYoA%3D%3D&posionId=A0090
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=rSzOWOjEPV7gHu2OaQJYoA%3D%3D&posionId=A0090
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=rSzOWOjEPV7gHu2OaQJYoA%3D%3D&posionId=A0090
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=rSzOWOjEPV7gHu2OaQJYoA%3D%3D&posionId=A0090
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=rSzOWOjEPV7gHu2OaQJYoA%3D%3D&posionId=A0090
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=rSzOWOjEPV7gHu2OaQJYoA%3D%3D&posionId=A0090
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=rSzOWOjEPV7gHu2OaQJYoA%3D%3D&posionId=A0090
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Repeated Dose Toxicity

A 90-day study in rats given isoamyl butyrate by oral gavage showed no adverse effects at a
dose of 1000 mg/kg bw/day.[8] The Joint FAO/WHO Expert Committee on Food Additives
(JECFA) established a No-Observed-Effect Level (NOEL) of 10,000 mg/kg in food from short-

term studies.[8]

. I : .

Endpoint Finding Remarks Reference(s)

Negative in an Ames
test (OECD 471) and
No concern for

Genotoxicity ) o an in vivo [8]
genetic toxicity _
micronucleus test

(OECD 474).[8]

No carcinogenicity
Carcinogenicity No data available studies were [8]
identified.

Reproductive and Developmental Toxicity

No data on reproductive and developmental toxicity were identified.[3]

Hazard Identification and Classification

Isoamyl butyrate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor.[9][10]
. ) o H315: Causes skin irritation.[7]
Skin Corrosion/Irritation Category 2 ]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation.[7][9]

Specific Target Organ Toxicity -

Category 3 (Respiratory

H335: May cause respiratory

Single Exposure irritation) irritation.
Hazardous to the Aquatic o

) H412: Harmful to aquatic life
Environment, Long-term Category 3

Hazard

with long lasting effects.[7]

Experimental Protocols and Methodologies

Detailed experimental protocols for the toxicological assessment of isoamyl butyrate are not

publicly available. However, studies have been conducted in accordance with established

OECD guidelines. The general methodologies for key toxicological endpoints are outlined

below.

General Workflow for Safety Assessment

The safety assessment of a chemical substance like isoamyl butyrate typically follows a

structured workflow to determine its potential hazards.
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Phase 1: Data Gathering & In Silico Analysis

Literature Review &
Existing Data Analysis

/

QSAR & In Silico
Toxicity Prediction

AN
Phase 2: In Vitro"l;esﬁng

Genotoxicity Assays
(e.g., Ames Test - OECD 471)

N

Skin/Eye Irritation Assays
|| (e.g., OECD 439, 405)

If in vitro positive or inconclusive

Phase 3: In Vivo testing (if necessary)

Acute Toxicity Studies
(Oral, Dermal - e.g., OECD 401, 402)

Y

Repeated Dose Toxicity
(e.g., 90-day study - OECD 408)

/

Reproductive/Developmental
Toxicity Screening

Hazard Identification

\ 4

Dose-Response Assessment

A

Exposure Assessment

\ 4

Risk Characterization & GHS Classification

Click to download full resolution via product page

Caption: General experimental workflow for chemical safety assessment.
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Logical Relationship of Hazards and Precautions

The identified hazards of isoamyl butyrate necessitate specific safety precautions and
handling procedures. The logical flow from its intrinsic properties to required safety measures is

depicted below.

Intrinsic Properties

—— -
1
I

|

¥ Hazards
Flammable Liquid
I"| (GHS Category 3)
i Riqlmred Precautions & Contri v i

Click to download full resolution via product page

Caption: Logical relationship between properties, hazards, and precautions.

Fire and Explosion Hazards

Isoamyl butyrate is a flammable liquid and its vapor can form explosive mixtures with air.
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Parameter Information Reference(s)
Flash Point 58 -59 °C [2][4]

- Flammable liquid and vapor
Flammability [6]119]

(GHS Category 3)

Explosive Limits

Not available

[6]

Suitable Extinguishing Media

Carbon dioxide (COz2), foam,
dry powder

[4]

Unsuitable Extinguishing
Media

No limitations specified in

some sources

[4]

Hazardous Combustion

Products

Carbon oxides

Special Firefighting
Procedures

Wear self-contained breathing
apparatus. Use water spray to

cool unopened containers.

[4]

Stability and Reactivity
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Parameter Information Reference(s)

Stable and non-reactive under
Reactivity normal conditions of use, [6]

storage, and transport.

Stable under normal

Chemical Stability - [4107]
conditions.

Possibility of Hazardous Hazardous polymerization will 7]

Reactions not occur.

Heat, sparks, open flames,
- ] and other ignition sources.
Conditions to Avoid ] [6][7]
Temperatures exceeding the

flash point.

Strong oxidizing agents, strong
Incompatible Materials acids, strong bases, fats, [4]

resins, various plastics, oils.

Handling and Storage

o Handling: Keep away from heat, sparks, and open flames.[6] Use non-sparking tools and
take precautionary measures against static discharge.[4] Use in a well-ventilated area.[6]
Avoid breathing vapor or mist.[6] Wash hands thoroughly after handling.[4] Wear appropriate
personal protective equipment (PPE), including protective gloves and eye/face protection.[6]

o Storage: Store in a cool, well-ventilated place.[6] Keep the container tightly closed.[4][6]
Store locked up.[6]

Environmental Hazards

Isoamyl butyrate is classified as harmful to aquatic life with long-lasting effects (H412).[7][11]
It is recommended to prevent its release into the environment and to dispose of the substance
and its container in accordance with local, regional, national, and international regulations.[6]
The substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or very
persistent and very bioaccumulative (VPvB).[7]
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Regulatory Information

Isoamyl butyrate is widely approved for use as a flavoring agent in food by various regulatory
bodies.

e FDA (U.S. Food and Drug Administration): Listed under 21 CFR 172.515 as a synthetic
flavoring substance.[3]

o FEMA (Flavor and Extract Manufacturers Association): FEMA number 2060; Generally
Recognized as Safe (GRAS).[2][3]

o JECFA (Joint FAO/WHO Expert Committee on Food Additives): Concluded no safety
concern at current levels of intake when used as a flavoring agent. A group Acceptable Daily
Intake (ADI) of 0-3 mg/kg bw for isoamyl acetate and isoamyl butyrate (expressed as
isoamyl alcohol) was maintained.[3]

Conclusion

Isoamyl butyrate (CAS 106-27-4) has a well-characterized safety profile. Its primary hazards
are related to its flammability and its potential to cause skin, eye, and respiratory irritation upon
direct contact. It exhibits low acute systemic toxicity and is not considered to be a skin
sensitizer or genotoxic. Safe handling practices, including the use of appropriate personal
protective equipment and engineering controls to mitigate fire and irritation risks, are essential.
Its widespread approval for use as a food additive by major regulatory agencies underscores
its safety when used under intended conditions. This guide provides a foundation for a
comprehensive risk assessment in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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